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Available Information on Lithium Bromate

The table below summarizes the key data found for lithium bromate:

Property Value / Description

Linear Formula LiBrO₃ [1]

Molecular Weight 134.84 g/mol [1]

Appearance Crystalline solid [1]

Density 2.89 g/cm³ [1]

Solubility in H₂O Soluble [1]

Hygroscopicity Classified as "hygroscopic" by the manufacturer [1]

Safety Hazards Oxidizing, may cause fire or explosion; causes skin and serious eye irritation [1]

The search results confirm that lithium bromate is soluble in water and officially classified as hygroscopic

[1]. However, critical quantitative data for a technical guide—such as its Deliquescence Relative Humidity

(DRH), the exact kinetics of water uptake, and the effect of temperature on these properties—are missing

from the available sources.
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General Framework for Hygroscopicity Research

Since direct data on lithium bromate is limited, the following diagram outlines a general experimental

approach to characterize a substance's hygroscopicity, based on methodologies used for similar salts like

lithium bromide [2] [3] [4].
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Phase 1: Sample Preparation

Phase 2: Property Measurement

Phase 3: Data Analysis & Modeling

Start: Hygroscopicity
Characterization

Dry Salt (e.g., in oven)

Prepare Saturated Solution

Control Atmosphere
(Desiccator/Closed Chamber)

Determine DRH/ERH

Measure Mass Change
(Dynamic Vapor Sorption)

Measure Solution Properties
(e.g., Conductivity, Refractive Index)

Analyze Equilibrium Data

Model Phase Behavior
(e.g., with COSMO-SAC, NRTL)
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A general workflow for characterizing salt hygroscopicity.

To apply this framework, you can consider the following established techniques mentioned in the search

results for measuring key properties:

Determining Deliquescence Relative Humidity (DRH): The nonisopiestic method can be used to
find the DRH, which is the relative humidity of the air in equilibrium with a saturated solution of the

salt [4]. Modern techniques like Dynamic Vapor Sorption (DSA) precisely measure mass changes of
a sample as a function of relative humidity, clearly identifying the DRH point where mass increases

abruptly [4].
Monitoring Water Uptake: Beyond mass change, you can track the evolution of a droplet's
volume and contact angle on different substrates using optical imaging under controlled humidity,
as demonstrated in studies on lithium bromide [5].

Modeling the System: For predicting phase equilibrium and solubility, thermodynamic models like
COSMO-SAC and NRTL have been successfully applied to aqueous salt systems, even with

additives like ionic liquids [3].

Recommendations for Further Research

Given the lack of specific data, here are practical steps you can take to acquire the necessary information:

Consult Specialized Databases: Search in-depth chemical databases and handbooks, such as:

ICSD (Inorganic Crystal Structure Database)
CRC Handbook of Chemistry and Physics
NIST Chemistry WebBook

Perform Experimental Measurements: If database searches are unsuccessful, setting up the

experiments described above is the most reliable path to obtaining the data.
Consider Safety: Lithium bromate is an oxidizer [1]. Any experimental work must be planned with a

thorough risk assessment and appropriate safety protocols in place.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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